Cas no 1707713-85-6 (Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate)

Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate structure
1707713-85-6 structure
Product Name:Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
CAS No:1707713-85-6
MF:C18H22FN3O3
MW:347.383987903595
CID:4786637
PubChem ID:86276796
Update Time:2024-11-04

Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • AKOS027393216
    • KS-8539
    • 1707713-85-6
    • Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • MDL: MFCD26097203
    • Inchi: 1S/C18H22FN3O3/c1-17(2,3)25-16(24)22-10-8-18(9-11-22)15(23)20-14(21-18)12-4-6-13(19)7-5-12/h4-7H,8-11H2,1-3H3,(H,20,21,23)
    • InChI Key: GPSSBEFPSWOFSG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1NC(C2(CCN(C(=O)OC(C)(C)C)CC2)N=1)=O

Computed Properties

  • Exact Mass: 347.16451973g/mol
  • Monoisotopic Mass: 347.16451973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71

Experimental Properties

  • Density: 1.3±0.1 g/cm3

Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Security Information

Tert-Butyl2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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tert-Butyl 2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
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